![molecular formula C13H17FN2O2S B2484635 2-(3-Cyclopropylpiperidin-1-yl)sulfonyl-6-fluoropyridine CAS No. 2249478-80-4](/img/structure/B2484635.png)
2-(3-Cyclopropylpiperidin-1-yl)sulfonyl-6-fluoropyridine
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Description
“2-(3-Cyclopropylpiperidin-1-yl)sulfonyl-6-fluoropyridine” is a complex organic compound. It contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The compound also contains a sulfonyl group attached to a fluoropyridine ring .
Synthesis Analysis
The synthesis of such compounds often involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives . Specific methods of piperidine synthesis have been widely studied . The Suzuki–Miyaura coupling reaction is one of the most widely-applied transition metal catalysed carbon–carbon bond forming reactions . It involves the use of organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign .Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. The piperidine ring is a six-membered heterocycle with one nitrogen atom and five carbon atoms . The sulfonyl group is attached to a fluoropyridine ring .Chemical Reactions Analysis
Piperidines and their derivatives undergo various intra- and intermolecular reactions leading to the formation of various derivatives . These reactions include hydrogenation, cyclization, cycloaddition, annulation, and amination . The Suzuki–Miyaura coupling reaction is a common method used for carbon–carbon bond formation .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure and the presence of various functional groups. Piperidines and their derivatives have been widely studied, and their properties can vary significantly depending on the specific substituents present .Safety and Hazards
The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical compound, appropriate safety measures should be taken when handling it. For example, it should not be ingested or inhaled, and contact with skin or eyes should be avoided .
Future Directions
The future directions for research on this compound could include further studies on its synthesis, properties, and potential applications. Given the importance of piperidine derivatives in the pharmaceutical industry, there may be interest in exploring its potential uses in drug design and development .
Properties
IUPAC Name |
2-(3-cyclopropylpiperidin-1-yl)sulfonyl-6-fluoropyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17FN2O2S/c14-12-4-1-5-13(15-12)19(17,18)16-8-2-3-11(9-16)10-6-7-10/h1,4-5,10-11H,2-3,6-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDYBKQZBGCVPOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)C2=CC=CC(=N2)F)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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